Cas no 737805-63-9 (1H-Pyrazole-3-carboxaldehyde,5-methyl-4-(2-propen-1-yl)-)

• Product Name: 1H-Pyrazole-3-carboxaldehyde,5-methyl-4-(2-propen-1-yl)-
• CAS No: 737805-63-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 559883
• Update Time: 2024-03-05

1H-Pyrazole-3-carboxaldehyde,5-methyl-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde,5-methyl-4-(2-propen-1-yl)-
• 1H-Pyrazole-3-carboxaldehyde,5-methyl-4-(2-propenyl)- (9CI)
• 1H-Pyrazole-3-carboxaldehyde, 5-methyl-4-(2-propenyl)- (9CI)

• Inchi： 1S/C8H10N2O/c1-3-4-7-6(2)9-10-8(7)5-11/h3,5H,1,4H2,2H3,(H,9,10)
• InChI Key： KMRPJVZXMFMLGD-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CC=C)C(C=O)=N1

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2